Cas no 915402-15-2 ( )
structure
Product Name:
CAS No:915402-15-2
MF:C12H21NO4
MW:243.29944396019
CID:875510
PubChem ID:17389681
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyclobutyl-azepane oxalate
- 1177306-14-7
- 2-CYCLOBUTYLAZEPANEOXALATE
- 2-cyclobutylazepane;oxalic acid
- 915402-15-2
- 2-CYCLOBUTYLAZEPANE OXALATE
- AKOS005144063
-
-
- Inchi： 1S/C10H19N.C2H2O4/c1-2-7-10(11-8-3-1)9-5-4-6-9;3-1(4)2(5)6/h9-11H,1-8H2;(H,3,4)(H,5,6)
- InChI Key： UGHFTYVWVMNGEB-UHFFFAOYSA-N
- SMILES： OC(C(=O)O)=O.N1CCCCCC1C1CCC1
Computed Properties
- Exact Mass: 396.29900
- Monoisotopic Mass: 243.14705815g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 190
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 86.6Ų
Experimental Properties
- PSA: 98.66000
- LogP: 4.45060
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM286598-1g |
2-Cyclobutylazepane oxalate |
915402-15-2 | 97% | 1g |
$311 | 2021-06-09 | |
| Chemenu | CM286598-5g |
2-Cyclobutylazepane oxalate |
915402-15-2 | 97% | 5g |
$675 | 2021-06-09 | |
| Chemenu | CM286598-1g |
2-Cyclobutylazepane oxalate |
915402-15-2 | 97% | 1g |
$366 | 2024-07-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1649286-1g |
2-Cyclobutylazepane oxalate |
915402-15-2 | 98% | 1g |
￥5197.00 | 2024-04-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1649286-5g |
2-Cyclobutylazepane oxalate |
915402-15-2 | 98% | 5g |
￥8996.00 | 2024-04-25 | |
| Crysdot LLC | CD11017741-1g |
2-Cyclobutylazepane oxalate |
915402-15-2 | 97% | 1g |
$330 | 2024-07-19 | |
| Crysdot LLC | CD11017741-5g |
2-Cyclobutylazepane oxalate |
915402-15-2 | 97% | 5g |
$715 | 2024-07-19 |
Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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